Cas no 1361580-79-1 (2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid)

• Product Name: 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid
• CAS No: 1361580-79-1
• MF: C₁₃H₇Cl₄NO₂
• MW: 351.012179613113
• CID: 4968000
• Update Time: 2025-06-09

2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid

• Inchi： 1S/C13H7Cl4NO2/c14-8-3-9(15)12(10(16)4-8)7-1-6(2-11(19)20)13(17)18-5-7/h1,3-5H,2H2,(H,19,20)
• InChI Key： XCCYMHHBOQSUDF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1C=NC(=C(CC(=O)O)C=1)Cl)Cl)Cl

Computed Properties

• Exact Mass: 350.920139 g/mol
• Monoisotopic Mass: 348.923089 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 50.2
• Molecular Weight: 351.0

Additional information on 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid

2-Chloro-5-(2,4,6-Trichlorophenyl)Pyridine-3-Acetic Acid: A Comprehensive Overview

The compound 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid (CAS No. 1361580-79-1) is a highly specialized organic molecule with significant applications in various fields. This compound is characterized by its unique chemical structure, which combines a pyridine ring with chlorinated substituents and an acetic acid group. The presence of multiple chlorine atoms in the molecule contributes to its stability and reactivity, making it a valuable compound in both academic research and industrial applications.

Recent studies have highlighted the potential of 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid in the field of agrochemicals. Researchers have demonstrated that this compound exhibits potent herbicidal activity, making it a promising candidate for the development of new agricultural chemicals. The ability of this compound to inhibit the growth of unwanted plants without causing significant harm to crops has been extensively studied, and its mechanism of action has been linked to interference with essential biochemical pathways in target organisms.

In addition to its agricultural applications, 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid has also shown potential in the pharmaceutical industry. Preclinical studies have indicated that this compound may possess anti-inflammatory and antioxidant properties, which could be harnessed for the development of new therapeutic agents. Furthermore, its structural similarity to certain bioactive molecules suggests that it could serve as a lead compound for drug discovery programs targeting various diseases.

The synthesis of 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid involves a series of complex organic reactions. Key steps include the chlorination of aromatic rings and the formation of the pyridine ring system. Recent advancements in synthetic chemistry have enabled researchers to optimize the production process, resulting in higher yields and improved purity levels. These developments have made the compound more accessible for both research and commercial purposes.

From an environmental perspective, understanding the behavior and fate of 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid in natural systems is crucial. Studies have shown that this compound has a relatively low bioaccumulation potential and undergoes rapid degradation under certain environmental conditions. However, further research is needed to fully assess its long-term impact on ecosystems and human health.

In conclusion, 2-Chloro-5-(2,4,6-trichlorophenyl)pyridine-3-acetic acid (CAS No. 1361580-79-1) is a versatile compound with a wide range of applications across multiple industries. Its unique chemical properties and promising biological activities make it a subject of ongoing research interest. As advancements in synthetic methods and application development continue to emerge, this compound is expected to play an increasingly important role in both scientific and industrial contexts.